4-(2-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C21H20FN3O3/c1-12-7-8-16(26)14(11-12)18-17-19(24-23-18)21(27)25(9-10-28-2)20(17)13-5-3-4-6-15(13)22/h3-8,11,20,26H,9-10H2,1-2H3,(H,23,24)
• Standard InChI Key: PWVQNSQQKLVFIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCOC)C4=CC=CC=C4F

Introduction

Structural Overview

This compound belongs to the class of heterocyclic compounds containing a pyrrolo[3,4-c]pyrazole core. Its structure can be described as follows:

• Core Framework: A fused pyrrolo-pyrazole ring system.

• Substituents:

  • A 2-fluorophenyl group at position 4.

  • A 2-hydroxy-5-methylphenyl group at position 3.

  • A 2-methoxyethyl group at position 5.

• Functional Groups: The molecule contains hydroxyl (-OH), methoxy (-OCH3), and fluorine (-F) groups, which contribute to its physicochemical properties.

The presence of these substituents suggests the molecule may exhibit unique electronic properties due to the interplay of electron-donating and electron-withdrawing groups.

Synthesis

The synthesis of such pyrrolo[3,4-c]pyrazole derivatives typically involves multistep organic reactions, including:

• Cyclization Reactions: Formation of the pyrrolo-pyrazole core through condensation of appropriate precursors like hydrazines and β-keto esters.

• Selective Substitution: Introduction of fluorophenyl, hydroxyphenyl, and methoxyethyl groups through nucleophilic substitution or coupling reactions.

• Purification: Crystallization or chromatography to isolate the final product with high purity.

Potential Applications

• Pharmaceuticals:

  • The pyrrolo[3,4-c]pyrazole scaffold is known for its bioactivity, including anti-inflammatory, anticancer, and antimicrobial properties.

  • The hydroxyl and fluorine groups may enhance binding affinity to biological targets through hydrogen bonding and hydrophobic interactions.

• Materials Science:

  • The compound's electronic properties could make it suitable for use in organic semiconductors or light-emitting materials.

• Chemical Probes:

  • The molecule could serve as a probe in studies involving enzyme inhibitors or receptor-ligand interactions due to its functional diversity.

Research Gaps and Future Directions

While the compound's structure suggests promising applications, further research is required to:

• Determine Biological Activity:

  • Conduct assays to evaluate cytotoxicity, antimicrobial efficacy, or enzyme inhibition potential.

• Characterize Crystal Forms:

  • Investigate polymorphism to optimize stability and solubility for pharmaceutical applications.

• Optimize Synthesis:

  • Develop cost-effective and scalable synthetic routes for industrial production.